4-Amino-2-(cyclopropylmethyl)phenol

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 4-amino-2-(cyclopropylmethyl)phenol
• InChI: InChI=1S/C10H13NO/c11-9-3-4-10(12)8(6-9)5-7-1-2-7/h3-4,6-7,12H,1-2,5,11H2
• InChI Key: ALQBTOJVKBGCRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C=CC(=C2)N)O

Description

4-Amino-2-(cyclopropylmethyl)phenol is a substituted aminophenol derivative characterized by a cyclopropylmethyl group at the 2-position and an amino group at the 4-position of the phenol ring. The cyclopropylmethyl group introduces steric and electronic effects that may influence reactivity, solubility, and intermolecular interactions compared to other substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Amino-2-(cyclopropylmethyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of a suitable precursor, such as 2-(cyclopropylmethyl)phenol, with an amine source under controlled conditions. The reaction typically requires a strong base and elevated temperatures to facilitate the substitution.

Industrial Production Methods: In an industrial setting, the production of 4-Amino-2-(cyclopropylmethyl)phenol may involve multi-step processes that ensure high yield and purity. These processes often include the use of advanced catalysts and optimized reaction conditions to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 4-Amino-2-(cyclopropylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinone derivatives.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: Both the amino and hydroxyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of alkylated or acylated derivatives.

Scientific Research Applications

4-Amino-2-(cyclopropylmethyl)phenol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Amino-2-(cyclopropylmethyl)phenol involves its interaction with various molecular targets. The phenolic hydroxyl group can participate in hydrogen bonding and electron donation, while the amino group can engage in nucleophilic attacks. These interactions influence the compound’s reactivity and biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Molecular Properties

The table below compares 4-Amino-2-(cyclopropylmethyl)phenol with key analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Applications	References
4-Amino-2-(cyclopropylmethyl)phenol	Cyclopropylmethyl	C₁₀H₁₃NO	163.22	N/A	Potential chiral catalyst	N/A
4-Chloro-2-(cyclopentylmethyl)phenol	Cyclopentylmethyl	C₁₂H₁₄ClNO	223.70	N/A	Strong intramolecular O–H⋯N H-bond (2.647 Å); spiral chain packing
4-Amino-2-isopropyl-5-methylphenol	Isopropyl, methyl	C₁₀H₁₅NO	165.23	1128-28-5	Used in organic synthesis; EINECS 214-436-6
4-(Aminomethyl)phenol	Aminomethyl	C₇H₉NO	123.15	696-60-6	High-purity reagent (>95.0% GC)
5-Amino-2-methylphenol	Methyl	C₇H₉NO	123.15	2835-95-2	Low molecular weight; mp 127–133°C

Key Observations:

• Cyclopropylmethyl vs.
• Amino vs. Chloro Substituents: 4-Amino-2-chlorophenol (4-A2CP) exhibits nephrotoxicity due to bioactivation pathways, whereas amino-substituted analogs like the target compound may have reduced toxicity .
• Hydrogen Bonding : Intramolecular O–H⋯N bonds in cyclopentylmethyl analogs stabilize conformation and crystal packing, a feature likely shared by the target compound .